Cas no 2004041-10-3 (methyl 2-amino-3-(dimethyl-1H-1,2,4-triazol-1-yl)butanoate)

• Product Name: methyl 2-amino-3-(dimethyl-1H-1,2,4-triazol-1-yl)butanoate
• CAS No: 2004041-10-3
• MF: C₉H₁₆N₄O₂
• MW: 212.248941421509
• CID: 6206304
• PubChem ID: 165800618
• Update Time: 2025-05-20

methyl 2-amino-3-(dimethyl-1H-1,2,4-triazol-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-(dimethyl-1H-1,2,4-triazol-1-yl)butanoate
• EN300-1123984
• 2004041-10-3

• Inchi： 1S/C9H16N4O2/c1-5(8(10)9(14)15-4)13-7(3)11-6(2)12-13/h5,8H,10H2,1-4H3
• InChI Key： NYMUQCKTDLEAML-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(C)N1C(C)=NC(C)=N1)N)=O

Computed Properties

• Exact Mass: 212.12732577g/mol
• Monoisotopic Mass: 212.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 83Ų

Additional information on methyl 2-amino-3-(dimethyl-1H-1,2,4-triazol-1-yl)butanoate

Methyl 2-amino-3-(dimethyl-1H-1,2,4-triazol-1-yl)butanoate (CAS No. 2004041-10-3): A Comprehensive Overview

Methyl 2-amino-3-(dimethyl-1H-1,2,4-triazol-1-yl)butanoate, identified by its CAS number 2004041-10-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a valuable candidate for further research and development. The structure of this compound features a methyl ester group attached to a four-carbon chain, which is further modified by an amino group at the second position and a dimethyl-1H-1,2,4-triazol-1-yl moiety at the third position. Such structural features contribute to its unique chemical and biological properties.

The methyl ester functionality not only influences the solubility and stability of the compound but also serves as a common pharmacophore in drug design. The presence of the amino group makes this compound a potential precursor for the synthesis of more complex molecules, including peptides and proteins. Additionally, the dimethyl-1H-1,2,4-triazol-1-yl group is known for its ability to enhance binding affinity and selectivity in biological targets, which is a critical factor in drug development.

In recent years, there has been growing interest in the development of novel compounds with triazolic structures due to their broad spectrum of biological activities. The dimethyl-1H-1,2,4-triazol-1-yl moiety has been particularly studied for its potential in modulating various biological pathways. For instance, studies have shown that triazolic compounds can interact with enzymes and receptors in ways that may lead to therapeutic effects. This has led to extensive research into their applications in treating conditions such as inflammation, cancer, and infectious diseases.

The synthesis of Methyl 2-amino-3-(dimethyl-1H-1,2,4-triazol-1-yl)butanoate involves multiple steps that require precise control over reaction conditions. The process typically begins with the preparation of a key intermediate, which is then functionalized to introduce the desired substituents. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are often employed to ensure high yields and purity. The final product must undergo rigorous analytical testing to confirm its identity and quality before being used in further studies.

The biological activity of Methyl 2-amino-3-(dimethyl-1H-1,2,4-triazol-1-yl)butanoate has been explored in several preclinical studies. These studies have revealed potential therapeutic applications for this compound. For example, preliminary research suggests that it may have anti-inflammatory properties by inhibiting key signaling pathways involved in inflammation. Additionally, its interaction with specific enzymes has been investigated for possible applications in cancer therapy.

The compound's mechanism of action is still under investigation, but early findings indicate that it may exert its effects by modulating the activity of target proteins. This could involve competitive inhibition or allosteric modulation of enzymes and receptors. Understanding these mechanisms is crucial for optimizing the compound's therapeutic potential and developing new drug candidates based on its structure.

In conclusion, Methyl 2-amino-3-(dimethyl-1H-1,2,4-triazol-1-yl)butanoate (CAS No. 2004041-10-3) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for studying various biological pathways and developing new therapeutic agents. As research continues to uncover more about its properties and applications, this compound is likely to play an important role in future drug development efforts.